Cas no 2248329-39-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate
• CAS No: 2248329-39-5
• MF: C₁₇H₁₃NO₄S
• MW: 327.354423284531
• CID: 6376772
• PubChem ID: 165905093
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate
• EN300-6515377
• 2248329-39-5

• Inchi： 1S/C17H13NO4S/c1-23-14(11-7-3-2-4-8-11)17(21)22-18-15(19)12-9-5-6-10-13(12)16(18)20/h2-10,14H,1H3
• InChI Key： GRWKJHVSSQGJNS-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 327.05652907g/mol
• Monoisotopic Mass: 327.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate

Compound CAS No 2248329-39-5: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate

The compound with CAS number 2248329-39-5, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(methylsulfanyl)-2-phenylacetate, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of isoindoles, which are bicyclic structures with significant applications in pharmaceutical chemistry and materials science. The isoindole core of this molecule is further substituted with a methylsulfanyl group and a phenyl group, making it a versatile building block for various chemical transformations.

The synthesis of this compound involves multi-step reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have demonstrated the utility of isoindole derivatives in the development of novel pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer drug discovery. The presence of the methylsulfanyl group introduces additional electronic effects, enhancing the compound's reactivity and bioavailability.

One of the most notable aspects of this compound is its potential application in drug delivery systems. Researchers have explored its ability to act as a prodrug carrier, where the isoindole moiety serves as a protective group that can be selectively cleaved under physiological conditions. This property has been leveraged in recent studies to develop targeted drug delivery systems with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The phenyl group within its structure contributes to its aromaticity, making it a candidate for use in organic electronics. Recent advancements in thin-film transistor technology have highlighted the potential of isoindole derivatives as semiconducting materials due to their favorable electronic properties.

The study of this compound has also contributed to our understanding of sulfur-containing organic molecules. The methylsulfanyl group plays a critical role in modulating the compound's redox properties, which are essential for its applications in both medicinal and materials chemistry. Recent research has focused on optimizing the synthesis pathways to enhance yield and purity, ensuring that this compound can be produced on an industrial scale.

Furthermore, the compound's structural complexity presents challenges and opportunities for chemists working in synthetic organic chemistry. Its synthesis requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. This has led to innovations in catalytic methods and asymmetric synthesis techniques, which are now being applied to other complex molecules.

In conclusion, the compound CAS No 2248329-39-5 represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic research and industrial development.